tert-Butyldimethyl-(4-(trifluoromethoxy)phenoxy)silane
Overview
Description
“tert-Butyldimethyl-(4-(trifluoromethoxy)phenoxy)silane” is a chemical compound with the CAS Number: 2035508-27-9 . It has a molecular weight of 292.37 and its IUPAC name is tert-butyldimethyl (4- (trifluoromethoxy)phenoxy)silane .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H19F3O2Si/c1-12(2,3)19(4,5)18-11-8-6-10(7-9-11)17-13(14,15)16/h6-9H,1-5H3 . This code provides a specific representation of the molecule’s structure.Scientific Research Applications
Synthesis and Characterization
The compound has been utilized in the synthesis and characterization of new materials, including silane-based antioxidants and silylating agents. In one study, a silane stabilizer incorporating a 2,6-di-tert-butylphenol stabilizing moiety was synthesized and evaluated for its stabilizing activity in polymers, showing potential as an antioxidant for polymeric materials (Nedelčev et al., 2007). Another research introduced tert.-butylpentafluorophenylmethylchlorosilane as a silylating agent forming hydrolytically stable derivatives, suitable for analytical purposes such as gas chromatography (Poole et al., 1980).
Material Enhancement
The compound plays a significant role in enhancing material properties. For instance, silicone peroxide containing vinyl groups has been utilized to modify carbon fibers, improving the mechanical properties of composites made with polydimethylsiloxane, indicating its usefulness in reinforcing materials (Wang et al., 2016).
Analytical Chemistry
In analytical chemistry, derivatives of tert-Butyldimethyl-(4-(trifluoromethoxy)phenoxy)silane have been applied for the formation of stable alkylsilyl derivatives with electron-capturing properties, facilitating the detection and analysis of various organic compounds through enhanced chromatographic techniques (Poole et al., 1980).
Surface Modification
This compound also finds applications in surface modification and treatment, demonstrating the versatility of silicon-containing compounds in creating functional surfaces. For instance, chitosan-silane sol-gel hybrid thin films have been developed, showcasing the ability to control layer thickness and morphology for potential applications in coatings and biomedical fields (Spirk et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl-dimethyl-[4-(trifluoromethoxy)phenoxy]silane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19F3O2Si/c1-12(2,3)19(4,5)18-11-8-6-10(7-9-11)17-13(14,15)16/h6-9H,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJLSLBYVJCUBRG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1=CC=C(C=C1)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F3O2Si |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(Oxolan-2-yl)methoxy]quinoline](/img/structure/B2958415.png)
![2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile](/img/structure/B2958417.png)
![N-(2,4-dimethylphenyl)-2-(4-fluorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-carboxamide](/img/structure/B2958421.png)
![(Z)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide](/img/structure/B2958422.png)
![Tert-butyl-[2-(2-iodoethoxy)ethoxy]-dimethylsilane](/img/structure/B2958423.png)
![1-({4-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl}methyl)-4-nitro-1H-imidazole](/img/structure/B2958425.png)
![(1R,5S)-N-(4-chlorobenzyl)-3-methylene-8-azabicyclo[3.2.1]octane-8-carboxamide](/img/structure/B2958433.png)
